Cas no 1932395-83-9 ((1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine)

• Product Name: (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine
• CAS No: 1932395-83-9
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 6054171
• PubChem ID: 28820374
• Update Time: 2025-11-01

(1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine
• EN300-1613257
• 1932395-83-9

• Inchi： 1S/C9H10FNO2/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3,7H,4-5,11H2/t7-/m0/s1
• InChI Key： OPMHHCIMSYBWNI-ZETCQYMHSA-N
• SMILES： FC[C@@H](C1=CC=C2C(=C1)OCO2)N

Computed Properties

• Exact Mass: 183.06955672g/mol
• Monoisotopic Mass: 183.06955672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine

Professional Introduction to Compound with CAS No. 1932395-83-9 and Product Name: (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine

The compound with the CAS number 1932395-83-9 and the product name (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a fluoroethylamine moiety and a dioxaindan core suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. The fluoroethylamine substituent in this compound is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. These attributes have made fluorinated compounds increasingly popular in the design of novel therapeutics. The specific configuration of the (1R) stereocenter further adds to the compound's complexity and potential for tailored biological activity.

The dioxaindan scaffold is another key feature of this molecule, which is derived from a bicyclic structure containing two oxygen atoms. This moiety has been explored in various pharmacological contexts due to its ability to engage with specific binding sites on biological targets. Recent studies have highlighted the role of dioxaindan derivatives in modulating enzyme activity and receptor interactions, making them attractive for therapeutic applications. The combination of these structural elements in (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine positions it as a promising lead compound for further investigation.

Current research in medicinal chemistry emphasizes the importance of rational drug design, where structural features are carefully optimized to achieve desired pharmacological outcomes. The compound under discussion exemplifies this approach, as its design integrates multiple functional groups that are known to enhance drug-like properties. The fluoroethylamine group contributes to lipophilicity and solubility, while the dioxaindan core provides a rigid framework for optimal binding interactions. Such features are critical for ensuring efficacy and minimizing side effects in drug candidates.

Advances in computational chemistry have also played a pivotal role in the study of this compound. Molecular modeling techniques allow researchers to predict how (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine interacts with biological targets at the atomic level. These simulations can guide the optimization process by identifying key interactions and potential modifications that could enhance potency or selectivity. The integration of experimental data with computational insights has been instrumental in advancing the development of novel therapeutics.

Furthermore, the synthesis of complex molecules like (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine requires sophisticated chemical methodologies. Recent innovations in synthetic chemistry have enabled more efficient and scalable production processes for such compounds. These advancements are crucial for translating promising leads into viable drug candidates that can enter clinical trials. The ability to produce high-quality samples of this compound is essential for conducting thorough pharmacological evaluations.

The potential applications of this compound span multiple therapeutic areas. Its structural features suggest activity against various biological targets, including enzymes and receptors involved in metabolic disorders, inflammatory diseases, and cancer. The unique combination of a fluoroethylamine group and a dioxaindan core makes it a versatile scaffold for designing molecules with tailored biological effects. As research progresses, additional derivatives may be explored to further refine its pharmacological profile.

In conclusion, the compound with CAS number 1932395-83-9 and product name (1R)-1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-amine represents a significant contribution to pharmaceutical chemistry. Its innovative structure and promising pharmacological properties make it a valuable asset for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery of new therapeutics that address unmet medical needs.